Cas no 1241-27-6 (1,4-Cyclohexanedimethanamine,N,N'-diheptyl-, dihydrochloride, trans- (9CI))

• Product Name: 1,4-Cyclohexanedimethanamine,N,N'-diheptyl-, dihydrochloride, trans- (9CI)
• CAS No: 1241-27-6
• MF: C₂₂H₄₈Cl₂N₂
• MW: 411.535924911499
• CID: 152561
• PubChem ID: 71064
• Update Time: 2025-04-19

1,4-Cyclohexanedimethanamine,N,N'-diheptyl-, dihydrochloride, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanamine,N,N'-diheptyl-, dihydrochloride, trans- (9CI)
• trans-Diheptyl-1,4-cyclohexanebis(methylamine) dihydrochloride
• 1,4-Cyclohexanebis(methylamine), N,N'-diheptyl-, dihydrochloride, (E)-
• DTXSID00924732
• Heptylamine, N,N'-(1,4-cyclohexylenedimethylene)di-, dihydrochloride, (E)-
• 1241-27-6
• N,N'-[Cyclohexane-1,4-diylbis(methylene)]di(heptan-1-amine)--hydrogen chloride (1/2)
• trans-N,N'-(1,4-Cyclohexylenedimethylene)diheptylamine dihydrochloride

• Inchi： 1S/C22H46N2.2ClH/c1-3-5-7-9-11-17-23-19-21-13-15-22(16-14-21)20-24-18-12-10-8-6-4-2;;/h21-24H,3-20H2,1-2H3;2*1H
• InChI Key： YLDUYUMJGFBOMT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CCCCCCC)CC1CCC(CNCCCCCCC)CC1

Computed Properties

• Exact Mass: 410.31984
• Monoisotopic Mass: 410.319455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Experimental Properties

• Boiling Point: 426.2°Cat760mmHg
• Flash Point: 257°C
• PSA: 24.06